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Compound of Interest

Compound Name: 2-Ethynylfuran

Cat. No.: B098707

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is paramount. This guide provides essential safety and
logistical information for the proper disposal of 2-Ethynylfuran, a flammable and potentially
toxic compound.

Due to the limited availability of a specific Safety Data Sheet (SDS) for 2-Ethynylfuran, this
guidance is based on information for structurally similar furan derivatives, such as 2-
methylfuran and 2-ethylfuran. It is crucial to consult your institution's Environmental Health and
Safety (EHS) department for specific protocols and to adhere to all local, state, and federal
regulations.

Immediate Safety and Handling Precautions

Before handling 2-Ethynylfuran, it is imperative to work in a well-ventilated area, preferably
within a chemical fume hood. Personal protective equipment (PPE) is mandatory and includes:

o Eye Protection: Chemical safety goggles.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
o Body Protection: A lab coat.

In case of accidental exposure:

» Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]
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o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing.[2][3]

 Inhalation: Move the individual to fresh air.
e Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[1]

Step-by-Step Disposal Procedure

The proper disposal of 2-Ethynylfuran involves a systematic approach to minimize risks and
ensure regulatory compliance.

o \Waste Identification and Classification:

o Based on data from similar compounds, 2-Ethynylfuran should be treated as a hazardous
waste. It is likely classified as a flammable liquid (due to the furan ring and low molecular
weight) and may also be toxic.

o Consult your institution's EHS department to confirm the specific hazardous waste
classification.

o Waste Segregation:

o Do not mix 2-Ethynylfuran waste with other waste streams, especially incompatible
materials.

o Keep it separate from aqueous waste, solid waste, and other organic solvents unless
explicitly permitted by your EHS-approved procedures.

» Container Selection and Labeling:

o Use a designated, leak-proof, and chemically compatible container for collecting 2-
Ethynylfuran waste. The container should have a secure screw-top cap.

o The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "2-Ethynylfuran,” and a clear description of its hazards (e.g., "Flammable," "Toxic").

e \Waste Accumulation:
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o Store the waste container in a designated Satellite Accumulation Area (SAA) within the
laboratory.

o The SAA should be a secondary containment bin to prevent the spread of spills.

o Keep the waste container closed at all times, except when adding waste.

e Request for Pickup:

o Once the waste container is full or is ready for disposal, submit a chemical waste pickup
request to your institution's EHS department.

o Follow the specific procedures outlined by your EHS for waste pickup.

Quantitative Data Summary

The following table summarizes key quantitative data for a structurally similar compound, 2-
Ethylfuran, which can serve as a reference for understanding the potential hazards of 2-

Ethynylfuran.
Property Value (for 2-Ethylfuran) Source
- , 92-93°C/197.6-199.4 °F @
Boiling Point [1]
768 mmHg
Flash Point 1°C/33.8°F [1]
Specific Gravity 0.910 [1]
Vapor Pressure 50 mmHg @ 20 °C [1]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-
Ethynylfuran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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